Cas no 104192-47-4 (1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI))

1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) structure
104192-47-4 structure
Product Name:1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
CAS No:104192-47-4
MF:C30H44N2O4
MW:496.68136882782
CID:153766
PubChem ID:6372062
Update Time:2025-04-19

1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexanedione,1,6-bis[4-(hexyloxy)phenyl]-, dioxime (9CI)
    • (NZ)-N-[(6Z)-1,6-bis(4-hexoxyphenyl)-6-hydroxyiminohexylidene]hydroxylamine
    • BRN 5662210
    • 1,6-Bis(4-(hexyloxy)phenyl)-1,6-hexanedione dioxime
    • 1,6-Hexanedione, 1,6-bis(4-(hexyloxy)phenyl)-, dioxime
    • 104192-47-4
    • Inchi: 1S/C30H44N2O4/c1-3-5-7-11-23-35-27-19-15-25(16-20-27)29(31-33)13-9-10-14-30(32-34)26-17-21-28(22-18-26)36-24-12-8-6-4-2/h15-22,33-34H,3-14,23-24H2,1-2H3/b31-29-,32-30-
    • InChI Key: ITWDOTQLTOQBMZ-SZDCHMHBSA-N
    • SMILES: O(C1C=CC(=CC=1)/C(/CCCC/C(/C1C=CC(=CC=1)OCCCCCC)=N/O)=N\O)CCCCCC

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 496.33010789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 19
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 52.54
  • LogP: 8.22200
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